Cas no 2309463-14-5 (Tert-butyl 2-{[4-(4-bromo-1,3-thiazol-2-yl)piperidin-4-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[4-(4-bromo-1,3-thiazol-2-yl)piperidin-4-yl]oxy}acetate
• CAS No: 2309463-14-5
• MF: C₁₄H₂₁BrN₂O₃S
• MW: 377.29714179039
• CID: 6126998
• PubChem ID: 165739474
• Update Time: 2025-10-31

Tert-butyl 2-{[4-(4-bromo-1,3-thiazol-2-yl)piperidin-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309463-14-5
• tert-butyl 2-{[4-(4-bromo-1,3-thiazol-2-yl)piperidin-4-yl]oxy}acetate
• EN300-7428614
• Tert-butyl 2-{[4-(4-bromo-1,3-thiazol-2-yl)piperidin-4-yl]oxy}acetate

• Inchi： 1S/C14H21BrN2O3S/c1-13(2,3)20-11(18)8-19-14(4-6-16-7-5-14)12-17-10(15)9-21-12/h9,16H,4-8H2,1-3H3
• InChI Key： NZHRTXRRWGQEFX-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCNCC2)OCC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 376.04563g/mol
• Monoisotopic Mass: 376.04563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.7Ų

Additional information on Tert-butyl 2-{[4-(4-bromo-1,3-thiazol-2-yl)piperidin-4-yl]oxy}acetate

Tert-butyl 2-{[4-(4-bromo-1,3-thiazol-2-yl)piperidin-4-yl]oxy}acetate: A Comprehensive Overview

Tert-butyl 2-{[4-(4-bromo-1,3-thiazol-2-yl)piperidin-4-yl]oxy}acetate, also known by its CAS number 2309463-14-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a piperidine ring, and a thiazole moiety. The presence of the bromine atom in the thiazole ring adds to its reactivity and functional versatility.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable in drug discovery and development. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and stereochemical properties.

One of the most notable applications of Tert-butyl 2-{[4-(4-bromo-1,3-thiazol-2-yl)piperidin-4-yl]oxy}acetate is in the field of medicinal chemistry. Its thiazole moiety is known to exhibit significant bioactivity, particularly in modulating various enzyme activities and receptor interactions. Recent studies have highlighted its potential as a lead compound for the development of novel anti-inflammatory and antitumor agents. The bromine atom in the thiazole ring plays a crucial role in enhancing the compound's pharmacokinetic properties, making it an attractive candidate for further preclinical evaluation.

In addition to its medicinal applications, this compound has also found utility in materials science. Its piperidine ring contributes to its ability to form stable macrocyclic structures, which are being explored for their potential use in catalysis and drug delivery systems. Recent research has demonstrated that derivatives of this compound can act as effective catalysts in organic transformations, particularly in asymmetric synthesis and polymerization reactions.

The environmental impact of Tert-butyl 2-{[4-(4-bromo-1,3-thiazol-2-yl)piperidin-4-yl]oxy}acetate has also been a topic of interest. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, making it suitable for use in eco-friendly chemical processes. However, further research is required to fully understand its long-term environmental effects and to develop strategies for minimizing any potential ecological risks.

In conclusion, Tert-butyl 2-{[4-(4-bromo-1,3-thiazol-2-yl)piperidin-4-yl]oxy}acetate (CAS 2309463-14-5) is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a valuable tool in both academic research and industrial applications. Continued exploration of its properties and potential uses will undoubtedly lead to new breakthroughs in the fields of chemistry and pharmacology.